Cas no 1805539-26-7 (Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate
• CAS No: 1805539-26-7
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4891870
• Update Time: 2025-10-28

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-10(16)5-3-7(15)6(4-11)14-8(5)9(12)13/h3,9,15H,2,4H2,1H3
• InChI Key： CBULVCZSEOCBOO-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(=O)OCC)C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate: A Comprehensive Overview

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate, identified by the CAS number 1805539-26-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties and roles in synthetic chemistry. The structure of this compound features a pyridine ring substituted with several functional groups, including a chloromethyl group at position 2, a difluoromethyl group at position 6, a hydroxyl group at position 3, and an ethoxycarbonyl group at position 5. These substituents contribute to its unique chemical reactivity and biological activity.

The synthesis of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic substitutions, and esterification processes. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction conditions, reducing the time and cost associated with its production.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. The presence of multiple functional groups makes it an ideal candidate for further derivatization, enabling the creation of compounds with enhanced pharmacological properties. For instance, the hydroxyl group can be converted into various other functionalities, such as ethers or esters, while the chloromethyl group can undergo nucleophilic substitution reactions to introduce different substituents. These modifications can significantly influence the compound's solubility, bioavailability, and interactions with biological targets.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their unique physical and chemical properties. The difluoromethyl group in Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate contributes to its lipophilicity and stability, making it a valuable building block in medicinal chemistry. Additionally, the ethoxycarbonyl group provides an ester functionality that can be readily hydrolyzed under specific conditions, offering another avenue for functionalization.

The biological activity of this compound has been evaluated in several in vitro assays, revealing its potential as an antimicrobial or anticancer agent. Researchers have demonstrated that certain derivatives exhibit selective cytotoxicity against cancer cell lines while showing minimal toxicity to normal cells. These findings underscore the importance of further investigation into its therapeutic potential and mechanism of action.

In terms of environmental impact, Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate has been assessed for its biodegradability and ecotoxicity. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation via microbial action, minimizing its persistence in aquatic environments. However, further research is required to fully understand its long-term environmental effects and develop strategies for safe disposal.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols to mitigate potential hazards associated with its synthesis and use. Proper ventilation, personal protective equipment (PPE), and waste management practices are essential to ensure worker safety and environmental protection.

In conclusion, Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate represents a valuable addition to the arsenal of chemical intermediates available for drug discovery and material science applications. Its versatile structure and reactivity make it a subject of ongoing research interest. As advancements in synthetic chemistry continue to evolve, this compound is likely to find new uses across diverse fields, contributing to scientific innovation and technological progress.